Cas no 5470-86-0 (1,5-Diacetyloxypentan-2-Yl Acetate)

1,5-Diacetyloxypentan-2-yl acetate is a specialized organic compound featuring multiple acetyloxy functional groups, which contribute to its reactivity and utility in synthetic chemistry. Its structure, incorporating ester linkages, makes it a valuable intermediate in the preparation of more complex molecules, particularly in pharmaceutical and polymer applications. The compound's acetylated pentane backbone offers controlled solubility in organic solvents, facilitating its use in esterification and acylation reactions. Its stability under standard conditions ensures consistent performance in laboratory and industrial settings. This compound is particularly advantageous for researchers seeking a versatile building block for fine chemical synthesis or material science applications.

1,5-Diacetyloxypentan-2-Yl Acetate structure

5470-86-0 structure

Product Name:1,5-Diacetyloxypentan-2-Yl Acetate

CAS No:5470-86-0

MF:C₁₁H₁₈O₆

MW:246.257024288177

CID:942641

PubChem ID:231561

Update Time:2025-06-26

1,5-Diacetyloxypentan-2-Yl Acetate Chemical and Physical Properties

Names and Identifiers

- 1,2,5-trihydroxypentane
- 1,5-DIACETYLOXYPENTAN-2-YL ACETATE
- 4,5-diacetyloxypentyl acetate
- 1,2,5-Triacetoxy-pentan
- 1,2,5-triacetoxypentane
- 1,2,5-triacetoxy-pentane
- 4,5-diacetyloxypentyl ethanoate
- AC1L5LYW
- AC1Q63CI
- AR-1K9973
- CTK1H2342
- NSC27994
- pentane-1,2,5-triyl triacetate
- DTXSID70282790
- AKOS024332315
- 5470-86-0
- SCHEMBL16684801
- NSC-27994
- A830336
- 4-(acetyloxy)-1-[(acetyloxy)methyl]butyl acetate
- 1,5-Diacetyloxypentan-2-Yl Acetate
- Inchi： 1S/C11H18O6/c1-8(12)15-6-4-5-11(17-10(3)14)7-16-9(2)13/h11H,4-7H2,1-3H3
- InChI Key： BRZLKIOVYHEWSE-UHFFFAOYSA-N
- SMILES： CC(OCCCC(OC(=O)C)COC(=O)C)=O

Computed Properties

Exact Mass: 246.11034
Monoisotopic Mass: 246.11
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 10
Complexity: 273
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 78.9Å²

Experimental Properties

Density: 1.114
Boiling Point: 314.5°C at 760 mmHg
Flash Point: 134.7°C
Refractive Index: 1.44
PSA: 78.9

1,5-Diacetyloxypentan-2-Yl Acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D459125-250mg	1,5-Diacetyloxypentan-2-Yl Acetate	5470-86-0	250mg	$ 50.00	2022-06-05
TRC	D459125-500mg	1,5-Diacetyloxypentan-2-Yl Acetate	5470-86-0	500mg	$ 65.00	2022-06-05
TRC	D459125-2.5g	1,5-Diacetyloxypentan-2-Yl Acetate	5470-86-0	2.5g	$ 160.00	2022-06-05

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives

Additional information on 1,5-Diacetyloxypentan-2-Yl Acetate

Introduction to 1,5-Diacetyloxypentan-2-Yl Acetate (CAS No. 5470-86-0)

1,5-Diacetyloxypentan-2-Yl Acetate, also known by its CAS number 5470-86-0, is a compound of significant interest in the field of organic chemistry and related disciplines. This compound has been studied extensively due to its unique structural properties and potential applications in various industries.

The chemical structure of 1,5-Diacetyloxypentan-2-Yl Acetate consists of a pentane backbone with specific substituents that contribute to its reactivity and functionality. The presence of two acetoxy groups at the 1 and 5 positions, along with an acetate group at the 2 position, makes this compound a versatile building block in organic synthesis.

Recent studies have highlighted the importance of 1,5-Diacetyloxypentan-2-Yl Acetate in the development of advanced materials and pharmaceuticals. Its ability to undergo various transformations under controlled conditions has made it a valuable intermediate in the synthesis of complex molecules.

In terms of physical properties, 1,5-Diacetyloxypentan-2-Yl Acetate exhibits a high degree of stability under normal conditions, which is advantageous for its storage and transportation. However, it is sensitive to certain environmental factors that can influence its reactivity.

The synthesis of CAS No. 5470-86-0 involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and purity. Researchers have explored various methodologies to improve the efficiency of this synthesis process.

The application of 1,5-Diacetyloxypentan-2-Yl Acetate extends beyond traditional chemical synthesis into areas such as catalysis and material science. Its role as a catalyst in certain reactions has been documented in recent scientific literature.

Furthermore, the compound has shown potential in biotechnological applications due to its ability to interact with biological systems in controlled ways. This has led to investigations into its use in drug delivery systems and other biomedical technologies.

In conclusion, 1,5-Diacetyloxypentan-2-Yl Acetate (CAS No. 5470-86-0) remains a focal point for researchers seeking innovative solutions across multiple disciplines. Its structural versatility and functional properties continue to drive advancements in both theoretical and applied chemistry.